molecular formula C20H21N B374933 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine

4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine

Cat. No. B374933
M. Wt: 275.4g/mol
InChI Key: WODOUWGGUWAIBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine is a useful research compound. Its molecular formula is C20H21N and its molecular weight is 275.4g/mol. The purity is usually 95%.
The exact mass of the compound 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 30.7 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)piperidine

Molecular Formula

C20H21N

Molecular Weight

275.4g/mol

IUPAC Name

4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)piperidine

InChI

InChI=1S/C20H21N/c1-3-7-18-15(5-1)9-10-16-6-2-4-8-19(16)20(18)17-11-13-21-14-12-17/h1-8,21H,9-14H2

InChI Key

WODOUWGGUWAIBD-UHFFFAOYSA-N

SMILES

C1CC2=CC=CC=C2C(=C3CCNCC3)C4=CC=CC=C41

Canonical SMILES

C1CC2=CC=CC=C2C(=C3CCNCC3)C4=CC=CC=C41

solubility

30.7 [ug/mL]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In accordance with the process of the present invention, the starting material, i.e., the 4-(10,11-dibromo-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-piperidine (I) is treated in an inert polar solvent with hydroxide ion, but preferably by dissolving the salt in water, to produce the biologically active 10,11-dihydroxy derivative of 4-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-piperidine (II). The product produced in this manner is biologically active and is a mixture of primarily the cis and trans isomers, the major portion being present in the cis configuration. The cis isomer of the compound may be isolated by selective fractional crystallization.
Name
4-(10,11-dibromo-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
hydroxide ion
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.